4-Methylumbelliferone-13C4
Cat. No. B565963
M. Wt: 180.14
InChI Key: HSHNITRMYYLLCV-IPRLLLDQSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08058427B2
Procedure details
To a solution of 7-hydroxy-4-methyl-chromen-2-one (0.5210 g, 3.0 mmol) and benzoyl chloride (0.4844 g, 0.4 mL, d=1.211 g/mL, 3.4 mmol) in THF (40 mL) was added Et3N (1 mL) at room temperature. The reaction mixture was stirred at room temperature overnight and filtered. The filtrate was concentrated to give the crude product 7-benzoyloxy-4-methyl-coumarin.
Name
Identifiers
|
REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[C:10]2[C:5]([C:6]([CH3:13])=[CH:7][C:8](=[O:12])[O:9]2)=[CH:4][CH:3]=1.[C:14](Cl)(=[O:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.CCN(CC)CC>C1COCC1>[C:14]([O:1][C:2]1[CH:11]=[C:10]2[C:5]([C:6]([CH3:13])=[CH:7][C:8](=[O:12])[O:9]2)=[CH:4][CH:3]=1)(=[O:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1
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Inputs
Step One
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Name
|
|
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Quantity
|
0.521 g
|
|
Type
|
reactant
|
|
Smiles
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OC1=CC=C2C(=CC(OC2=C1)=O)C
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Name
|
|
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Quantity
|
0.4 mL
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)Cl
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Name
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|
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Quantity
|
1 mL
|
|
Type
|
reactant
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Smiles
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CCN(CC)CC
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|
Name
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|
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Quantity
|
40 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
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|
Details
|
The reaction mixture was stirred at room temperature overnight
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
|
The filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
|
|
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Type
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product
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Smiles
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|
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Name
|
|
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Type
|
product
|
|
Smiles
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C(C1=CC=CC=C1)(=O)OC1=CC=C2C(=CC(OC2=C1)=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
